1-phenyl-N-[(2R)-pyrrolidin-2-ylmethyl]methanamine

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: N-benzyl-1-[(2R)-pyrrolidin-2-yl]methanamine
• InChI: InChI=1S/C12H18N2/c1-2-5-11(6-3-1)9-13-10-12-7-4-8-14-12/h1-3,5-6,12-14H,4,7-10H2/t12-/m1/s1
• InChI Key: CKJNLWALFAFBHN-GFCCVEGCSA-N
• Isomeric SMILES: C1C[C@@H](NC1)CNCC2=CC=CC=C2
• Canonical SMILES: C1CC(NC1)CNCC2=CC=CC=C2

Description

1-phenyl-N-[(2R)-pyrrolidin-2-ylmethyl]methanamine is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl-(-)-pyroglutamide (60 g.) was suspended in one liter of tetrahydrofuran (THF) and stirred under nitrogen. The mixture was cooled to below 10° C. in an ice bath and one liter of 1 M BH3THF complex was slowly added. The mixture was stirred for 20 hours at room temperature and then refluxed for 28 hours. The reaction mixture was then cooled and 200 milliliters of methanol was added dropwise. The solvent was then removed and the residue dissolved in 2 N HCl and warmed in a steam bath for one hour. The solution was then cooled and filtered through Cellite®, basified with 50 percent NaOH, extracted with diethyl ether and the extract was washed with brine. The solution was dried and the solvent was removed to afford 2-benzylaminomethylpyrrolidine (64.2 g.) as a viscous oil.